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Compound of Interest

Compound Name:
2,4,5-Trifluoro-3-methoxybenzoic

acid

Cat. No.: B037468 Get Quote

CAS Number: 112811-65-1

This technical guide provides an in-depth overview of 2,4,5-Trifluoro-3-methoxybenzoic acid,

a key chemical intermediate for researchers, scientists, and professionals in drug development

and agrochemical synthesis.

Chemical and Physical Properties
2,4,5-Trifluoro-3-methoxybenzoic acid is a substituted benzoic acid derivative. Its trifluoro

and methoxy functional groups contribute to its unique reactivity, solubility, and lipophilicity,

making it a valuable building block in organic synthesis.[1]
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Property Value Source(s)

Molecular Formula C₈H₅F₃O₃ [1][2][3][4]

Molecular Weight 206.12 g/mol [1][2][3][4]

Appearance
White to almost white powder

or crystal
[1]

Melting Point 105 - 119 °C [1][3][5]

Purity ≥ 95% - 98% (GC) [1][3]

Boiling Point 284.3±35.0 °C (Predicted) [6]

Density 1.472 g/mL at 25 °C (lit.) [5][6]

pKa 2.75±0.10 (Predicted) [6]

Refractive Index n20/D 1.503 (lit.) [5][6]

Chemical Identifiers
For easy reference and database searching, the following identifiers are associated with this

compound.
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Identifier Type Identifier Source(s)

CAS Number 112811-65-1 [1][2][3][4][5]

IUPAC Name
2,4,5-trifluoro-3-

methoxybenzoic acid
[2][4]

Synonyms

2,4,5-Trifluoro-m-anisic acid, 3-

methoxy-2,4,5-trifluorobenzoic

acid

[1][2][4]

PubChem CID 2733970 [1][2][4]

MDL Number MFCD00153201 [1][2][3]

InChI Key
YVJHZWWMKFQKDC-

UHFFFAOYSA-N
[2][3][4]

SMILES
COC1=C(C(=CC(=C1F)F)C(=

O)O)F
[2][3][4]

Applications in Research and Development
2,4,5-Trifluoro-3-methoxybenzoic acid is a versatile intermediate primarily used in the

pharmaceutical and agrochemical industries.[1]

Pharmaceutical Development: It serves as a crucial building block in the synthesis of

pharmaceuticals, particularly those targeting inflammation and pain relief.[1] The

trifluoromethyl group can increase lipophilicity, potentially improving the pharmacokinetic

properties of drug candidates.[1] It is also used as a precursor in the preparation of

quinolone derivatives, a class of broad-spectrum antibiotics.[5][6]

Agrochemical Synthesis: This compound is utilized in the formulation of herbicides and

pesticides.[1] Its unique structure allows for the design of effective agrochemicals for crop

protection.[1]

Synthesis and Experimental Workflows
While specific, detailed experimental protocols are proprietary or published in subscription-

based journals, a general industrial synthesis pathway has been disclosed in patent literature.
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Industrial Preparation Method Workflow
An industrial preparation method for 2,4,5-trifluoro-3-methoxybenzoyl chloride, which proceeds

through the synthesis of 2,4,5-trifluoro-3-methoxybenzoic acid, has been described.[7] The

workflow involves several key stages starting from tetrachlorophthalic anhydride.
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Tetrachlorophthalic Anhydride

N-Methyl Tetrachlorophthalimide

  Methylamine
(Imidization)

N-Methyl Tetrafluorophthalimide

  Alkali Metal Fluoride
(Fluorine Substitution)

2,4,5-Trifluoro-3-hydroxy
sodium phthalate

  Sodium Hydroxide
(Ring Opening)

2,4,5-Trifluoro-3-hydroxybenzoic Acid

  Decarboxylation &
Acidification

2,4,5-Trifluoro-3-methoxybenzoic Acid Sodium

  Dimethyl Sulfate
(Methylation)

2,4,5-Trifluoro-3-methoxybenzoic Acid

  Acidification

2,4,5-Trifluoro-3-methoxybenzoyl Chloride

  Thionyl Chloride &
DMF (Chlorination)

Click to download full resolution via product page

Caption: Industrial synthesis workflow for 2,4,5-Trifluoro-3-methoxybenzoic Acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b037468?utm_src=pdf-body-img
https://www.benchchem.com/product/b037468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note on Experimental Protocols
The synthesis described above is a general outline. For laboratory-scale synthesis or analytical

procedures (such as chromatography or spectroscopy), researchers would need to develop or

adapt methods based on standard organic chemistry techniques and literature precedents for

similar fluorinated benzoic acids. Detailed protocols, including specific reaction conditions,

purification methods, and analytical parameters, are not available in the public domain search

results.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information detailing specific biological signaling

pathways that 2,4,5-Trifluoro-3-methoxybenzoic acid directly modulates. Its role is primarily

defined as an intermediate for creating more complex, biologically active molecules.[1] The

anti-inflammatory or analgesic properties of its derivatives would be determined by the final

molecular structure and its interaction with specific biological targets, which would require

dedicated pharmacological studies.

Safety and Handling
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

this compound is associated with the following hazards.

Hazard Class Code Description Source(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation [4]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[4]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[4]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as gloves, safety glasses, and a lab coat, are recommended when handling this chemical.

Work should be conducted in a well-ventilated area or a fume hood.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2,4,5-Trifluoro-3-methoxybenzoic Acid 98.0+%, TCI America™ | Fisher Scientific
[fishersci.ca]

3. 2,4,5-三氟-3-甲氧基苯甲酸 95% | Sigma-Aldrich [sigmaaldrich.com]

4. 2,4,5-Trifluoro-3-methoxybenzoic acid | C8H5F3O3 | CID 2733970 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2,4,5-Trifluoro-3-methoxybenzoic acid | 112811-65-1 [chemicalbook.com]

6. 2,4,5-Trifluoro-3-methoxybenzoic acid One Chongqing Chemdad Co. ，Ltd
[chemdad.com]

7. CN103450013A - Industrial preparation method of 2,4,5-trifluoro-3-methoxybenzoyl
chloride - Google Patents [patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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